Cas no 1429056-33-6 (5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride)

• Product Name: 5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride
• CAS No: 1429056-33-6
• MF: C₃H₅BrClN₃
• MW: 198.4489
• MDL: MFCD23140981
• CID: 2094538
• PubChem ID: 70701172
• Update Time: 2025-05-20

5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride
• 4-bromo-5-methyl-2H-triazole;hydrochloride
• 5-BROMO-4-METHYL-1H-1,2,3-TRIAZOLE HCL
• 4-Bromo-5-methyl-1H-1,2,3-triazole hydrochloride
• 4-BROMO-5-METHYL-2H-1,2,3-TRIAZOLE HYDROCHLORIDE
• A885082
• DB-242234
• 1429056-33-6
• DS-2670
• 5-Bromo-4-methyl-1H-1,2,3-triazolehydrochloride
• 4-BROMO-5-METHYL-3H-1,2,3-TRIAZOLE HYDROCHLORIDE
• C3H5BrClN3
• AKOS016007800
• CS-0360734
• LYCWKZFKTMHXQA-UHFFFAOYSA-N

• MDL： MFCD23140981
• Inchi： 1S/C3H4BrN3.ClH/c1-2-3(4)6-7-5-2;/h1H3,(H,5,6,7);1H
• InChI Key： LYCWKZFKTMHXQA-UHFFFAOYSA-N
• SMILES： BrC1C(C([H])([H])[H])=NN([H])N=1.Cl[H]

Computed Properties

• Exact Mass: 196.93554g/mol
• Monoisotopic Mass: 196.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Additional information on 5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride

5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride (CAS No. 1429056-33-6): A Comprehensive Overview

5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride (CAS No. 1429056-33-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,3-triazole family, a class of nitrogen-containing heterocycles known for their versatile applications in drug discovery and material science. The presence of both bromine and methyl substituents on the triazole ring enhances its reactivity, making it a valuable intermediate in organic synthesis.

The molecular structure of 5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride features a five-membered ring with three nitrogen atoms, which contributes to its stability and ability to participate in various chemical reactions. Researchers often utilize this compound in click chemistry, a popular synthetic approach for constructing complex molecules efficiently. Its hydrochloride salt form improves solubility in polar solvents, facilitating its use in aqueous reaction conditions.

In recent years, the demand for triazole derivatives has surged due to their broad spectrum of biological activities. 5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride serves as a key building block in the development of potential therapeutic agents, particularly in the areas of antiviral and antimicrobial drug discovery. Its structural motif is frequently incorporated into molecules designed to target specific enzymes or proteins involved in disease pathways.

The synthesis of 5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride typically involves the cyclization of appropriate precursors under controlled conditions. Modern synthetic protocols emphasize green chemistry principles, aiming to minimize waste and improve atom economy. Researchers continue to explore innovative methods for producing this compound with higher yields and purity, addressing the growing needs of the pharmaceutical industry.

Beyond medicinal chemistry, 5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride finds applications in material science. Its unique electronic properties make it suitable for designing functional materials, including organic semiconductors and luminescent compounds. The bromine atom in particular offers a handle for further functionalization through cross-coupling reactions, expanding its utility in material design.

Quality control of 5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride is crucial for research and industrial applications. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify the compound's purity and structural integrity. Proper storage conditions, typically in cool, dry environments protected from light, help maintain its stability over extended periods.

The global market for triazole-based compounds continues to grow, driven by increasing research activities in drug discovery and material innovation. 5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride represents an important niche product within this market, with specialized suppliers offering custom synthesis services to meet diverse research needs. Current trends indicate rising interest in this compound from both academic institutions and pharmaceutical companies.

Safety considerations for handling 5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride follow standard laboratory protocols for chemical substances. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and first aid measures.

Future research directions for 5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride may focus on expanding its applications in targeted drug delivery systems and smart materials. The compound's versatility makes it a promising candidate for development of novel therapeutic agents against emerging diseases, particularly in light of increasing antimicrobial resistance challenges worldwide.

For researchers seeking high-quality 5-Bromo-4-methyl-1H-1,2,3-triazole hydrochloride, several reputable suppliers offer this compound with certificates of analysis. The availability of custom synthesis services allows for modifications to meet specific research requirements, further enhancing its utility in various scientific applications.